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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B1203038

Introduction

Disperse dyes are the primary class of dyes used for coloring polyester fibers due to their non-
ionic nature and ability to penetrate the hydrophobic, crystalline structure of polyester at high
temperatures.[1][2] Disperse Yellow 211 (C.I. 12755) is a brilliant greenish-yellow monoazo
disperse dye suitable for dyeing polyester and its blends.[3][4] Its molecular formula is
C15H12CIN504.[3][4][5] The compact molecular structure of polyester fibers makes dye
penetration difficult at low temperatures.[1] Therefore, the high-temperature, high-pressure
(HTHP) dyeing method is the most effective and commonly used technique to achieve deep
and vibrant shades with good fastness properties on polyester.[1][2] This method involves
heating the dye bath to temperatures around 130°C under pressure, which swells the polyester
fibers and allows the disperse dye molecules to diffuse into the fiber structure.[1][2]

The dyeing mechanism of polyester with disperse dyes is understood as a process of
transferring the dye from the aqueous dye liquor to the solid organic fiber.[6][7] This process is
influenced by several factors, including temperature, pH, and the presence of auxiliary
chemicals such as dispersing agents and leveling agents.[6][7] An acidic pH range of 4.5-5.5 is
generally optimal for the exhaustion of disperse dyes onto polyester.[1][7]

Experimental Protocol: High-Temperature Dyeing of Polyester with Disperse Yellow 211

This protocol details the procedure for dyeing polyester fibers using a high-temperature
exhaustion method.
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1. Materials and Equipment

Substrate: Scoured and bleached polyester fabric or yarn

Dye: Disperse Yellow 211 (C.I. 12755)

Chemicals:

o Acetic Acid (CHsCOOH) for pH control
o Dispersing agent (e.g., a lignosulphonate or naphthalene sulphonate-based product)
o Leveling agent
o Sodium Hydrosulfite (Na2S20a4) for reduction clearing
o Sodium Hydroxide (NaOH) or Soda Ash (Na2COs) for reduction clearing
o Non-ionic detergent
e Equipment:
o High-temperature, high-pressure laboratory dyeing machine
o Beakers and graduated cylinders
o Stirring rods
o pH meter or pH paper
o Analytical balance
o Drying oven
2. Procedure

2.1. Pre-treatment of Polyester
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Ensure the polyester substrate is thoroughly scoured and bleached to remove any impurities,

oils, and sizes. A pre-wash with a non-ionic detergent is recommended.[8]

2.2. Dye Bath Preparation

Calculate the required amounts of dye and auxiliary chemicals based on the weight of the
fabric (o.w.f) and the desired liquor ratio (e.g., 1:10).

Prepare a stock solution of Disperse Yellow 211. First, create a paste with a small amount
of water and a dispersing agent before diluting it with warm water (40-50°C) to ensure proper
dispersion.[6][7]

Fill the dyeing vessel with the required volume of water.
Add the dispersing agent and leveling agent to the dye bath and stir.
Adjust the pH of the dye bath to the desired range (4.5-5.5) using acetic acid.[1][6][7]

Add the dispersed dye solution to the dye bath and stir thoroughly.

2.3. Dyeing Cycle

Introduce the polyester substrate into the dye bath at a temperature of approximately 60°C.

[6]7]

Run the material in the dye bath for 10-15 minutes at this temperature to ensure even
wetting and chemical absorption.[6][7]

Seal the dyeing machine and begin raising the temperature at a controlled rate of 1-2°C per
minute to 130°C.[1]

Maintain the temperature at 130°C for 30-60 minutes, depending on the desired depth of
shade.[1][7]

After the dyeing time has elapsed, cool the dye bath down to 70-80°C at a rate of 2-3°C per
minute.

Drain the dye bath.
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2.4. Post-Dyeing Treatment (Reduction Clearing)

To improve wash fastness and remove any unfixed dye from the fiber surface, a reduction
clearing process is necessary.[6][7]

e Prepare a fresh bath with a non-ionic detergent, sodium hydrosulfite, and sodium hydroxide
or soda ash.

o Treat the dyed material in this bath at 70-80°C for 15-20 minutes.

e Rinse the material thoroughly with hot water, followed by a cold water rinse.
o Neutralize the fabric with a mild acid if necessary.

e Dry the dyed polyester material.

Data Presentation

Table 1: Properties and Application Parameters for Disperse Yellow 211
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Parameter

Value

Reference

Dye Properties

C.l. Name Disperse Yellow 211 [3][4]
C.l. Number 12755 [3][5]
CAS Number 86836-02-4 [3][41[5]
Molecular Formula C15H12CIN504 [31[41[5]
Molecular Weight 361.74 g/mol [31141[5]
Appearance YeIIow-greer'ﬂsh 51[9]
powder/particles
Solubility Insoluble in water [5]

Dyeing Parameters

Dyeing Method

High-Temperature High-

[9]

Pressure
Liquor Ratio 1:10to 1:15 [1]
Dyeing Temperature 130°C [1107]

Dyeing Time at Temperature

30-60 minutes

[1](7]

pH of Dye Bath 45-55 [110719]
Auxiliaries (Typical)

Dispersing Agent 1-2 g/L

Leveling Agent 0.5-1g/L

Acetic Acid To adjust pH [7]
Reduction Clearing

Sodium Hydrosulfite 1-2g/L

Sodium Hydroxide 1-2 g/L

Temperature 70-80°C
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Time

15-20 minutes

Fastness Properties

Light Fastness (Xenon Arc) 6-7 [31[41[9]
Washing Fastness (1ISO3) 5 9]
Sublimation Fastness 4 [10]
Rubbing Fastness (Dry) 4-5 [10]
Rubbing Fastness (Wet) 4-5 [10]

Visualizations
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Polyester Pre-treatment
(Scouring & Washing)
Dye Bath Preparation
(Water, Auxiliaries, Dye, pH 4.5-5.5)

l

Load Polyester into Dye Bath
at 60°C

'

Heat to 130°C
(Rate: 1-2°C/min)

l

Dyeing at 130°C
(30-60 min)

( Cool Down to 70°C ]

l

Drain Dye Bath

Reduction Clearing
(70-80°C, 15-20 min)

'

Hot & Cold Rinsing

End
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(Dispersing & Leveling Agents)
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(130°C) (4.5-5.5)

Successful Dyeing
(Polyester with Disperse Yellow 211)

Disperse Dye
(Disperse Yellow 211)

Polyester Fiber
(Hydrophobic)
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Post-Treatment
(Reduction Clearing)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for Dyeing Polyester
Fibers with Disperse Yellow 211]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203038#protocol-for-dyeing-polyester-fibers-with-
disperse-yellow-211]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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